Cas no 62160-34-3 (1H-Pyrazole-3-carboxylic acid, 1-(2-naphthalenyl)-5-phenyl-)

• Product Name: 1H-Pyrazole-3-carboxylic acid, 1-(2-naphthalenyl)-5-phenyl-
• CAS No: 62160-34-3
• MF: C₂₀H₁₄N₂O₂
• MW: 314.337364673615
• CID: 455952
• PubChem ID: 12320467
• Update Time: 2025-04-19

1H-Pyrazole-3-carboxylic acid, 1-(2-naphthalenyl)-5-phenyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-3-carboxylic acid, 1-(2-naphthalenyl)-5-phenyl-
• 1-naphthalen-2-yl-5-phenylpyrazole-3-carboxylic acid
• 62160-34-3
• 1-(Naphthalen-2-yl)-5-phenyl-1H-pyrazole-3-carboxylic acid
• DTXSID70488432

• Inchi： 1S/C20H14N2O2/c23-20(24)18-13-19(15-7-2-1-3-8-15)22(21-18)17-11-10-14-6-4-5-9-16(14)12-17/h1-13H,(H,23,24)
• InChI Key： NAEHJQZXQFYVHH-UHFFFAOYSA-N
• SMILES： OC(C1C=C(C2C=CC=CC=2)N(C2C=CC3C=CC=CC=3C=2)N=1)=O

Computed Properties

• Exact Mass: 314.10562
• Monoisotopic Mass: 314.105527694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 449
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 55.1Ų

Experimental Properties

• PSA: 55.12